Tripotassium;[hydroxy(oxido)phosphoryl] phosphate

• CAS RN: 16270-76-1
• Molecular Formula: HK3O7P2
• Molecular Weight: 292.25 g/mol
• IUPAC Name: tripotassium;[hydroxy(oxido)phosphoryl] phosphate
• InChI: InChI=1S/3K.H4O7P2/c;;;1-8(2,3)7-9(4,5)6/h;;;(H2,1,2,3)(H2,4,5,6)/q3*+1;/p-3
• InChI Key: LSKHZZSZLMMIMU-UHFFFAOYSA-K
• SMILES: OP(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+]
• Canonical SMILES: [H+].[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+]

Description

Tripotassium;[hydroxy(oxido)phosphoryl] phosphate, also known as tripotassium phosphate, is a white crystalline powder that is soluble in water. It is commonly used in the food industry as a buffering agent, emulsifier, and stabilizer. In addition to its industrial uses, tripotassium phosphate has been the subject of scientific research due to its potential health benefits.

Mechanism Of Action

The mechanism of action of Tripotassium;[hydroxy(oxido)phosphoryl] phosphate phosphate is not fully understood. However, it is thought to work by regulating acid-base balance in the body and increasing the absorption of calcium in the bones.

Biochemical And Physiological Effects

Tripotassium phosphate has been shown to have a number of biochemical and physiological effects. It has been found to increase bone density and reduce the risk of osteoporosis. It also has a positive effect on blood pressure, reducing the risk of hypertension. In addition, Tripotassium;[hydroxy(oxido)phosphoryl] phosphate phosphate has been shown to improve exercise performance and prevent muscle fatigue.

Advantages And Limitations For Lab Experiments

One advantage of using Tripotassium;[hydroxy(oxido)phosphoryl] phosphate phosphate in lab experiments is its low toxicity and high solubility in water. However, its use is limited by its relatively low stability in acidic conditions.

Future Directions

There are a number of potential future directions for research on Tripotassium;[hydroxy(oxido)phosphoryl] phosphate phosphate. One area of interest is its potential as a treatment for osteoporosis. Other areas of potential research include its role in preventing kidney stones and improving dental health. Additionally, further studies are needed to better understand the mechanism of action of Tripotassium;[hydroxy(oxido)phosphoryl] phosphate phosphate and its potential health benefits.

Synthesis Methods

Tripotassium phosphate can be synthesized by the reaction of phosphoric acid with potassium hydroxide. The resulting product is then purified by recrystallization.

Scientific Research Applications

Tripotassium phosphate has been studied for its potential health benefits, including its ability to improve bone health, reduce blood pressure, and enhance exercise performance. Studies have also investigated its role in preventing kidney stones and improving dental health.